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An In-depth Technical Guide to the Physical and Chemical Properties of Thorium(IV) Hydroxide

Thorium(IV) hydroxide, with the chemical formula Th(OH)₄, is a key inorganic compound of

thorium. Primarily encountered as an amorphous precipitate, its properties are of significant

interest in the fields of nuclear chemistry, materials science, and environmental science due to

its role as an intermediate in thorium dioxide production and its relevance to nuclear waste

management. This guide provides a comprehensive overview of the physical and chemical

properties of Th(OH)₄, detailing experimental protocols for its synthesis and characterization,

and presenting quantitative data in a structured format.

Physical Properties
Thorium(IV) hydroxide is typically a white, amorphous solid.[1] Its molar mass is 300.07 g/mol .

[1] Due to its generally amorphous nature, detailed crystallographic data from single-crystal X-

ray diffraction is scarce. However, computational studies and infrared spectroscopy suggest a

tetrahedral geometry for the Th(OH)₄ molecule.[2][3] The amorphous solid is often represented

as ThO₂·xH₂O, a hydrated oxide, rather than a true crystalline tetrahydroxide.[2]

Table 1: General Physical Properties of Th(OH)₄
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Property Value Reference

Chemical Formula Th(OH)₄ [1]

Molar Mass 300.07 g/mol [1]

Appearance White, amorphous solid [1]

Molecular Geometry
Tetrahedral (computationally

predicted)
[2][3]

CAS Number 13825-36-0 [1]

Chemical Properties
The chemical behavior of thorium(IV) hydroxide is largely dictated by its low solubility in water

and its amphoteric nature, although its acidic properties are very weak.

Solubility and Hydrolysis
The aqueous chemistry of thorium(IV) is dominated by the strong hydrolysis of the Th⁴⁺ ion,

which begins at a pH of approximately 2-3 with the formation of species like Th(OH)³⁺ and

Th(OH)₂²⁺.[4] Precipitation of the hydroxide starts around pH 3.5 to 4.0.[4] The hydrolysis

process is complex and can involve the formation of various polynuclear species, such as

[Th₂(OH)₂]⁶⁺ and [Th₄(OH)₈]⁸⁺, before the eventual precipitation of Th(OH)₄.[5][6]

The solubility of Th(OH)₄ is very low, and its solubility product (Ksp) has been the subject of

numerous studies, with reported values showing some variation. This variability can be

attributed to factors such as the crystallinity and age of the precipitate, as well as the specific

experimental conditions.[7][8] Freshly precipitated, amorphous Th(OH)₄ is more soluble than

aged or more crystalline forms.[3]

Table 2: Solubility Product (Ksp) of Amorphous Th(OH)₄
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log Ksp (at I=0) Experimental Conditions Reference

-45.7
Tyndallometry and pH-metry at

20°C
[1]

-47.8 ± 0.3

Laser-Induced Breakdown

Detection (LIBD) in 0.5 M NaCl

at 25°C

[8]

-50.52
Calculated value in 0.5 M

NaClO₄
[7]

Thermal Decomposition
Upon heating, thorium(IV) hydroxide undergoes dehydration and decomposition to form

thorium dioxide (ThO₂). The decomposition process is reported to occur at temperatures above

470 °C.[1]

Table 3: Thermal Decomposition Data for Th(OH)₄

Decomposition Product Temperature Range (°C) Reference

ThO₂ > 470 [1]

Reactions
Reaction with Acids: Freshly prepared thorium(IV) hydroxide is soluble in acids.[1] However,

its solubility decreases as the precipitate ages.[1]

Reaction with Carbon Dioxide: Thorium(IV) hydroxide reacts with carbon dioxide. In ambient

conditions, it forms a hydrated oxide carbonate, ThOCO₃·xH₂O.[1] Under higher pressure, it

can form thorium carbonate hemihydrate, Th(CO₃)₂·½H₂O.[1]

Experimental Protocols
Detailed experimental procedures are crucial for obtaining reproducible results in the study of

Th(OH)₄. The following sections outline key experimental methodologies.
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Synthesis of Amorphous Thorium(IV) Hydroxide
This protocol describes the precipitation of amorphous Th(OH)₄ from a soluble thorium salt.

Methodology:

Preparation of Thorium Solution: Prepare a stock solution of thorium nitrate (Th(NO₃)₄·5H₂O)

in deionized water.

Titration: Under an inert atmosphere (e.g., argon) to prevent carbonate formation, slowly

titrate the thorium nitrate solution with a carbonate-free solution of sodium hydroxide (NaOH)

or potassium hydroxide (KOH) with constant stirring.[1][7]

Precipitation: Continue the titration until the pH of the solution reaches approximately 10. A

white, gelatinous precipitate of Th(OH)₄ will form.[7]

Washing: The precipitate is then washed thoroughly with deionized water to remove any

soluble impurities.[7]

Drying: The washed precipitate is dried at room temperature in a vacuum desiccator for an

extended period (e.g., one week) to obtain a solid powder.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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